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Compound of Interest

Compound Name: 1-Phenethylpiperidin-4-amine

Cat. No.: B1337405 Get Quote

An extensive search for the toxicological profile of 1-Phenethylpiperidin-4-amine did not yield

specific data for this exact compound. The available scientific and safety literature

predominantly focuses on a closely related analogue, N-phenyl-1-(2-phenylethyl)piperidin-4-

amine, also known as 4-ANPP or Despropionylfentanyl. 4-ANPP is a known immediate

precursor in the synthesis of fentanyl and its analogues.[1][2]

Given the absence of direct toxicological studies on 1-Phenethylpiperidin-4-amine, this guide

provides a summary of the available data for 4-ANPP as a surrogate. Researchers and drug

development professionals should exercise caution and consider this information as indicative

for a structurally similar compound, not for 1-Phenethylpiperidin-4-amine itself.

Toxicological Profile of N-phenyl-1-(2-
phenylethyl)piperidin-4-amine (4-ANPP)
4-ANPP is classified as a hazardous substance with significant acute toxicity concerns.[3] It is

regulated as a Schedule II controlled substance by the Drug Enforcement Administration

(DEA), indicating a high potential for abuse which may lead to severe psychological or physical

dependence.[3]

Hazard Identification and Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard statements for 4-ANPP[3]:
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Hazard Class Hazard Statement
Percentage of
Notifications

Acute Toxicity, Oral H300: Fatal if swallowed 25%

H302: Harmful if swallowed 75%

Acute Toxicity, Dermal H310: Fatal in contact with skin 25%

H312: Harmful in contact with

skin
50%

Acute Toxicity, Inhalation H330: Fatal if inhaled 25%

H332: Harmful if inhaled 50%

Skin Irritation H315: Causes skin irritation Not specified

Eye Irritation
H319: Causes serious eye

irritation
Not specified

Respiratory Irritation
H335: May cause respiratory

irritation
Not specified

Data sourced from ECHA C&L Inventory notifications. The percentage indicates the ratio of

notifications providing the specified hazard code.[3]

Precautionary Statements and Safety Measures
Recommended precautionary measures when handling 4-ANPP include[4]:

Prevention:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P261: Avoid breathing dust/fumes.

P262: Do not get in eyes, on skin, or on clothing.

P264: Wash all exposed external body areas thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.
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P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves, protective clothing, eye protection and face protection.

P284: In case of inadequate ventilation wear respiratory protection.

Response:

P301+P316: IF SWALLOWED: Get emergency medical help immediately.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P316: Get emergency medical help immediately.

P320: Specific treatment is urgent (see supplemental first aid instruction on this label).

P330: Rinse mouth.

Storage:

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

Disposal:

P501: Dispose of contents/container to an authorized hazardous or special waste

collection point in accordance with any local regulation.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 4-ANPP are not available in

the public domain. The provided hazard classifications are based on aggregated data from
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notifications to regulatory bodies like the ECHA, rather than from peer-reviewed toxicological

studies.[3]

Visualizations
Logical Relationship of 4-ANPP Hazards
The following diagram illustrates the logical flow of hazard classifications for 4-ANPP, from its

chemical identity to the resulting safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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